Cas no 2363782-27-6 (2-fluoro-5-(methyl-d3)pyrazine-3,6-d2)

• Product Name: 2-fluoro-5-(methyl-d3)pyrazine-3,6-d2
• CAS No: 2363782-27-6
• MF: C₅H₅FN₂
• MW: 117.135812520981
• CID: 6825208
• PubChem ID: 172406356
• Update Time: 2025-03-01

2-fluoro-5-(methyl-d3)pyrazine-3,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2363782-27-6
• CS-23313
• 2-fluoro-5-(methyl-d3)pyrazine-3,6-d2

• Inchi： 1S/C5H5FN2/c1-4-2-8-5(6)3-7-4/h2-3H,1H3/i1D3,2D,3D
• InChI Key： FOCFMCMBEIUYHX-RHIBPKLGSA-N
• SMILES： FC1=C([2H])N=C(C([2H])=N1)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 117.07506006Da
• Monoisotopic Mass: 117.07506006Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 25.8Ų